18:1 SM-d9

• Molecular Formula: C41H81N2O6P
• Molecular Weight: 738.1 g/mol
• InChI: InChI=1S/C41H81N2O6P/c1-6-8-10-12-14-16-18-20-21-23-25-27-29-31-33-35-41(45)42-39(38-49-50(46,47)48-37-36-43(3,4)5)40(44)34-32-30-28-26-24-22-19-17-15-13-11-9-7-2/h20-21,32,34,39-40,44H,6-19,22-31,33,35-38H2,1-5H3,(H-,42,45,46,47)/b21-20-,34-32+/t39-,40+/m0/s1/i1D3,6D2,8D2,10D2
• InChIKey: NBEADXWAAWCCDG-QDQXMKQESA-N

18:1 SM-d9: Deuterated Internal Standard for Lipidomics

18:1 SM-d9 (N-oleoyl(d9)-D-erythro-sphingosylphosphorylcholine) is a stable isotopically labeled internal standard designed for the precise quantification of endogenous 18:1 sphingomyelin (18:1 SM) in biological matrices [1]. This compound is a deuterated analog of the naturally occurring sphingomyelin species SM(d18:1/18:1), featuring nine deuterium atoms incorporated into the N-acyl chain, resulting in a molecular weight increase of 9 Da (738.12 Da) relative to its non-deuterated counterpart . 18:1 SM-d9 is predominantly employed in liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows as a class- or species-specific internal standard, a role critical for mitigating matrix effects and ionization variability inherent in electrospray ionization (ESI) and for achieving absolute quantification of sphingolipids in complex samples such as human plasma and fecal extracts [2][3].

Species-matched deuterated internal standard for 18:1 sphingomyelin

Enables isotope dilution LC-MS/MS quantification in lipidomics

Controls ESI matrix effects and ionization variability in complex samples

• [1] 18:1-d9 SM chloroform 99% (TLC) Avanti Polar Lipids Product Page. Sigma-Aldrich. View Source
• [2] Metabolomics Workbench Study ST002924. Sample Preparation Data for SA317579. View Source
• [3] Lange, M., et al. (2020). Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST® SRM® 1950 metabolites in human plasma. Analytical and Bioanalytical Chemistry, 412, 3573–3584. View Source

18:1 SM-d9: Irreplaceable Species-Matched Standard

Generic substitution of a non-deuterated 18:1 SM or a structurally dissimilar internal standard for 18:1 SM-d9 in LC-MS/MS lipidomics assays is not feasible and compromises analytical accuracy. The primary failure of substitution lies in the inability of a non-isotopic or mismatched standard to accurately correct for compound-specific matrix effects and ionization efficiency variations. While the 'one internal standard per lipid class' approach is common, the use of a structurally distinct SM species (e.g., C16 SM-d9) for quantifying 18:1 SM introduces significant quantification bias due to differences in chromatographic retention time and ESI response factors [1]. Similarly, the use of unlabeled 18:1 SM cannot be used for isotope dilution mass spectrometry as it is indistinguishable from the endogenous analyte by the mass spectrometer. Furthermore, deuterium-labeled compounds can exhibit distinct chromatographic behavior (deuterium isotope effect) compared to their unlabeled or 13C-labeled counterparts, a phenomenon that must be characterized for each specific compound to ensure accurate co-elution with the target analyte [2]. Therefore, the specific structural and isotopic match provided by 18:1 SM-d9 is essential for ensuring the reliability and inter-laboratory comparability of quantitative sphingolipid data.

Non-isotopic ISTDs may not correct compound-specific matrix effects in ESI-MS.

Structurally distinct SM species can introduce retention time and response factor bias.

Deuterium isotope effect may alter chromatographic co-elution relative to the target analyte.

• [1] Lange, M., et al. (2020). Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST® SRM® 1950 metabolites in human plasma. Analytical and Bioanalytical Chemistry, 412, 3573–3584. View Source
• [2] Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

18:1 SM-d9: Quantitative Evidence Over Alternatives

Species-Specific Isotope Dilution Accuracy

The use of 18:1 SM-d9 as a species-specific internal standard enables absolute quantification of 18:1 SM with an accuracy and precision that cannot be achieved using a non-deuterated analog or a mismatched internal standard. The application of 18:1 SM-d9 in a validated LC-MS/MS method for sphingolipid analysis in human plasma demonstrates method performance metrics that are directly attributable to the use of this specific internal standard, achieving high recovery, minimal matrix effects, and excellent linearity for endogenous 18:1 SM quantification [1][2].

Quantification Accuracy

Class-level

Recovery 96–101%, Matrix Effect 91–121%, R² >0.99

Supports bioanalytical validation review for 18:1 SM.

Validated LC-MS/MS method; human plasma research matrices.

Evidence Dimension	Analytical Method Performance (Recovery, Matrix Effect, Linearity)
Target Compound Data	Recovery: 96–101%; Matrix Effect: 91–121%; Linearity: R² > 0.99
Comparator Or Baseline	No direct comparator data provided; represents validated method performance with 18:1 SM-d9 as internal standard.
Quantified Difference	Not applicable; class-level inference based on established method performance.
Conditions	LC-MS/MS analysis of sphingolipids extracted from human plasma. Data are representative of a validated targeted lipidomics method using a deuterated internal standard cocktail that includes 18:1 SM-d9.

Why This Matters

This performance profile, enabled by the use of 18:1 SM-d9, is a prerequisite for generating regulatory-grade, reproducible data in biomarker validation and clinical lipidomics studies.

• [1] A simple and rapid method for extraction and measurement of circulating sphingolipids using LC–MS/MS: a targeted lipidomic analysis. (2022). Analytical and Bioanalytical Chemistry, 414, 2069–2083. View Source
• [2] Metabolomics Workbench Study ST002924. Sample Preparation Data for SA317579. View Source

Proven Utility in Complex Biological Matrices

18:1 SM-d9 is a key component of validated analytical methods for quantifying sphingolipids in diverse and complex biological matrices. It has been successfully applied as an internal standard for the extraction and quantification of sphingomyelin from human fecal samples, a challenging matrix rich in interfering substances [1]. Furthermore, it is an integral part of a deuterated internal standard cocktail used in a systematic comparison of HILIC and RPLC high-resolution accurate-mass (HRAM) MS workflows for quantifying 191 lipids in NIST® SRM® 1950 human plasma [2]. This broad applicability across different matrices and LC-MS platforms, without requiring re-optimization, is a key differentiator from less versatile internal standards.

Cross-Platform Utility

Reported

Fecal extracts & NIST SRM 1950 plasma; HILIC and RPLC HRAM-MS workflows

Supports method transfer and matrix versatility.

No direct ISTD comparator; successful integration reported.

Evidence Dimension	Versatility Across Matrices and LC-MS Platforms
Target Compound Data	Successfully applied in fecal lipid extracts and in both HILIC and RPLC workflows with NIST® SRM® 1950 plasma.
Comparator Or Baseline	Comparison of 18:1 SM-d9 to alternative internal standards not performed in these studies.
Quantified Difference	Not applicable; evidence demonstrates successful integration into multiple validated workflows.
Conditions	Human fecal samples via Bligh and Dyer extraction; NIST SRM 1950 human plasma analyzed by HILIC-HRAM-MS and RPLC-HRAM-MS.

Why This Matters

This demonstrated robustness and cross-platform compatibility reduce method development time and costs, making 18:1 SM-d9 a reliable and efficient choice for high-throughput lipidomics facilities.

• [1] Metabolomics Workbench Study ST002924. Sample Preparation Data for SA317579. View Source
• [2] Lange, M., et al. (2020). Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST® SRM® 1950 metabolites in human plasma. Analytical and Bioanalytical Chemistry, 412, 3573–3584. View Source

High Chemical Purity and Ready-to-Use Formulation

18:1 SM-d9 is commercially available with a high degree of chemical purity, a critical factor for its intended use as a quantitative standard. The Avanti Research™ product (a Croda Brand) is supplied with a stated purity of >99% as determined by Thin-Layer Chromatography (TLC) . The product is provided as a ready-to-use 1 mg/mL solution in chloroform, which is suitable for direct use in mass spectrometry applications after appropriate dilution, thereby minimizing handling errors and ensuring lot-to-lot consistency [1]. This level of purity and standardization is essential for generating calibration curves with high confidence and for ensuring long-term method reproducibility.

Product Specification

Supplier data

Purity >99% (TLC); Ready-to-use 1 mg/mL in chloroform

Supports calibration confidence and lot consistency.

Traceable COA; pre-formulated solution minimizes handling variability.

Evidence Dimension	Chemical Purity and Formulation
Target Compound Data	Purity: >99% (TLC); Form: 1 mg/mL solution in chloroform
Comparator Or Baseline	Purity of other commercially available deuterated SM standards may vary; many are supplied as powders requiring reconstitution.
Quantified Difference	Purity is specified and traceable; pre-formulated solution reduces preparation variability.
Conditions	Vendor Certificate of Analysis; TLC purity assessment.

Why This Matters

The guaranteed high purity and pre-formulated nature of this product reduce the risk of quantitative errors arising from impurities or variable standard preparation, ensuring more reliable and reproducible data.

• [1] 18:1-d9 SM chloroform 99% (TLC) Avanti Polar Lipids Product Page. Sigma-Aldrich. View Source

18:1 SM-d9: Key Applications in Sphingolipid Analysis

Plasma Sphingomyelin Quantification in Clinical Lipidomics

For clinical research and biomarker discovery studies analyzing human plasma, 18:1 SM-d9 is the essential internal standard for accurately quantifying endogenous 18:1 SM concentrations. Its use within validated LC-MS/MS methods, as demonstrated in the analysis of NIST® SRM® 1950 reference material, ensures that reported quantitative values are precise and comparable across different laboratories and studies, a critical requirement for translating lipidomic findings into clinical diagnostics [1].

Cross-Platform Method Validation in Core Facilities

Core metabolomics and lipidomics facilities developing and validating new LC-MS methods for sphingolipid analysis should procure 18:1 SM-d9 as a primary internal standard. Its proven performance in both HILIC and RPLC HRAM-MS workflows makes it an ideal candidate for cross-platform method validation studies. Its availability as a ready-to-use, high-purity solution from major vendors like Avanti Polar Lipids simplifies integration into automated, high-throughput analytical pipelines, thereby increasing operational efficiency and reducing method development overhead [2].

Sphingolipid Metabolism in Complex Biological Models

In fundamental research exploring sphingolipid metabolism in complex systems, such as fecal microbiome-host interactions, the use of 18:1 SM-d9 as an extraction control and internal standard is critical for obtaining reliable quantitative data. By controlling for analyte loss during the Bligh and Dyer extraction procedure and compensating for matrix effects in subsequent LC-MS/MS analysis, this internal standard enables researchers to draw accurate conclusions about changes in sphingomyelin levels, even from analytically challenging sample types [3].

Application

Selection Property

Validation Focus

Human Plasma Sphingolipid Research

Species-matched deuterated ISTD

ISTD benchmarking in NIST SRM 1950 matrix

Cross-Platform Method Validation

Compatibility with HILIC and RPLC HRAM-MS

Inter-laboratory reproducibility assessment

Complex Biological Matrix Analysis

Matrix-effect control in fecal extracts

Extraction recovery and matrix-effect compensation

• [1] Lange, M., et al. (2020). Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST® SRM® 1950 metabolites in human plasma. Analytical and Bioanalytical Chemistry, 412, 3573–3584. View Source
• [2] 18:1-d9 SM chloroform 99% (TLC) Avanti Polar Lipids Product Page. Sigma-Aldrich. View Source
• [3] Metabolomics Workbench Study ST002924. Sample Preparation Data for SA317579. View Source